Cas no 58237-65-3 (Cyclopenta[c]pyran-1(3H)-one, 3-hexylhexahydro-)

• Product Name: Cyclopenta[c]pyran-1(3H)-one, 3-hexylhexahydro-
• CAS No: 58237-65-3
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 342774
• PubChem ID: 71443719
• Update Time: 2025-04-19

Cyclopenta[c]pyran-1(3H)-one, 3-hexylhexahydro- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-1(3H)-one, 3-hexylhexahydro-
• 3-hexyl-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[c]pyran-1-one
• DTXSID70852533
• 3-Hexylhexahydrocyclopenta[c]pyran-1(3H)-one
• 58237-65-3

• Inchi： 1S/C14H24O2/c1-2-3-4-5-8-12-10-11-7-6-9-13(11)14(15)16-12/h11-13H,2-10H2,1H3
• InChI Key： CRDBBZWJCCEWAP-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2CC1CCCCCC)=O

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3